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Compound of Interest

Compound Name: 3-(2-Methylphenyl)furan

Cat. No.: B15209064

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(2-Methylphenyl)furan is not publicly
available. The following guidance is based on the known hazards of structurally similar
compounds, such as furan, methylfuran, and general principles of laboratory safety for handling
potentially hazardous chemicals. Researchers must conduct a thorough risk assessment based
on the specific quantities and procedures used in their experiments and consult with their
institution's Environmental Health and Safety (EHS) department.

Operational Plan: Safe Handling Procedures

1. Engineering Controls:

e Chemical Fume Hood: All handling of 3-(2-Methylphenyl)furan, including weighing,
transferring, and use in reactions, must be conducted in a certified chemical fume hood to
minimize inhalation exposure.[1][2]

o Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
flammable vapors.[2]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.[3] Fire extinguishers appropriate for flammable liquids (e.g., CO2,
dry chemical, or alcohol-resistant foam) should be available.[1]

N

. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are
mandatory.[4] A face shield should be worn over safety glasses, especially when there is a
risk of splashing or a highly exothermic reaction.[4]

Hand Protection: Nitrile gloves are recommended for incidental contact.[4][5][6] For
prolonged handling or immersion, consult the glove manufacturer's chemical resistance
guide.[4] Always inspect gloves for tears or holes before use and change them immediately if
contaminated.

Body Protection: A flame-retardant lab coat should be worn and kept fully buttoned.[4][7]
Long pants and closed-toe, closed-heel shoes are required.[4] Avoid synthetic clothing
materials like polyester.[4] For larger quantities, a chemical-resistant apron may be
necessary.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, a NIOSH-approved respirator with organic vapor cartridges is required.[1]
[8] Respirator use requires a formal respiratory protection program, including fit testing and
medical evaluation.[4]

. Safe Handling Practices:

Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe vapors or mists.[1][2] Do not
eat, drink, or smoke in the laboratory.[2][7] Wash hands thoroughly after handling.[2][7]

Prevent Fire and Explosion: 3-(2-Methylphenyl)furan is likely a flammable liquid.[1][9] Keep
away from heat, sparks, open flames, and other ignition sources.[1][2][3] Use non-sparking
tools and explosion-proof equipment.[1][3] Ground and bond containers and receiving
equipment to prevent static discharge.[1][2][3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[1][3][7] Store away from oxidizing agents.[10]

Spill Response: In case of a small spill, absorb the material with an inert absorbent (e.g.,
sand, vermiculite), and place it in a sealed container for disposal.[1] For larger spills,
evacuate the area and contact your institution's EHS department.
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Disposal Plan

o Waste Characterization: 3-(2-Methylphenyl)furan waste is considered hazardous due to its

likely flammability and potential toxicity.

o Waste Collection: Collect all waste containing 3-(2-Methylphenyl)furan, including

contaminated PPE and absorbent materials, in a designated, properly labeled, and sealed

hazardous waste container.

o Disposal: Dispose of the hazardous waste through your institution's EHS-approved waste

disposal program.[1][3][7] Do not dispose of it down the drain or in the regular trash.

Suantitative Data for Related C s

Property 2-Methylfuran 3-Methylfuran 3-Phenyl furan
Molecular Formula C5H60[3] C5H60 C10H80O[7]
- _ 63 - 66 °C @ 760 232 -233°C @ 760

Boiling Point 66 °C[9] ]

mmHg[3] mmHg (estimated)[7]
Flash Point -26 °C /-14.8 °F[3] <23 °C[9] 93.4 °C (estimated)[7]

142 mmHg @ 20 ] 0.092 mmHg @ 25 °C
Vapor Pressure Not determined ]

°CI[3] (estimated)[7]
Specific Gravity 0.910[3] 0.92 g/lcm3® @ 20 °C[9] Not determined

Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-(2-Methylphenyl)furan from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-(2-Methylphenylfuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15209064#personal-protective-equipment-for-
handling-3-2-methylphenyl-furan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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